(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(2-methylthiazol-4-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C16H17ClN2OS2/c1-11-18-14(10-22-11)16(20)19-7-6-15(21-9-8-19)12-4-2-3-5-13(12)17/h2-5,10,15H,6-9H2,1H3
• InChI Key: ULJFOBWKJCFZGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCC(SCC2)C3=CC=CC=C3Cl
• Molecular Formula: C16H17ClN2OS2
• Molecular Weight: 352.9 g/mol

Description

The compound contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. Thiazole rings are found in many biologically active compounds and have various medicinal properties.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The presence of sulfur and nitrogen in the thiazole ring can influence the compound’s reactivity.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions, including nucleophilic and electrophilic substitutions.

Scientific Research Applications

Pharmaceuticals

Thiazole compounds are integral in the pharmaceutical industry. They form part of several important drugs, including antibiotics like penicillin. .

Anticancer Agents

Thiazole derivatives have applications as anticancer agents. .

Agricultural Chemicals

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Rubber Industry

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Dye Synthesis

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Photography

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Antimicrobial Activity

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Antioxidant Properties

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Thiazole derivatives have been found to exhibit antimicrobial and anticancer activities.

Future Directions

Thiazole derivatives are a promising area of research due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives and studying their biological activities.